4-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-nitro-N-(1-phenylethyl)aniline

• IUPAC Name: 4-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-nitro-N-(1-phenylethyl)aniline
• InChI: InChI=1S/C18H18N4O3/c1-3-17-20-18(25-21-17)14-9-10-15(16(11-14)22(23)24)19-12(2)13-7-5-4-6-8-13/h4-12,19H,3H2,1-2H3
• InChI Key: KLWIBNXXYKBWDP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)C2=CC(=C(C=C2)NC(C)C3=CC=CC=C3)[N+](=O)[O-]
• Molecular Formula: C18H18N4O3
• Molecular Weight: 338.4 g/mol

Description

4-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-nitro-N-(1-phenylethyl)aniline, also known as OXA-23, is a chemical compound that belongs to the class of oxadiazole derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, material science, and environmental science.

Mechanism of Action

The mechanism of action of 4-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-nitro-N-(1-phenylethyl)aniline involves the hydrolysis of the β-lactam ring in antibiotics. 4-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-nitro-N-(1-phenylethyl)aniline is a class D β-lactamase enzyme that is produced by bacteria such as Acinetobacter baumannii. The enzyme cleaves the β-lactam ring in antibiotics such as penicillin and cephalosporins, which renders them inactive. This mechanism of action is a common mechanism of antibiotic resistance in bacteria.
Biochemical and Physiological Effects:
4-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-nitro-N-(1-phenylethyl)aniline has been found to exhibit antimicrobial activity against various strains of bacteria. It has been shown to inhibit the growth of multidrug-resistant strains such as Acinetobacter baumannii. 4-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-nitro-N-(1-phenylethyl)aniline inhibitors have been developed as a potential strategy to combat antibiotic resistance.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-nitro-N-(1-phenylethyl)aniline in lab experiments include its ability to inhibit the growth of multidrug-resistant strains of bacteria and its potential applications in material science. However, the limitations of using 4-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-nitro-N-(1-phenylethyl)aniline include its potential toxicity and the need for specialized equipment and expertise to handle the compound safely.

Future Directions

For research on 4-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-nitro-N-(1-phenylethyl)aniline include the development of novel inhibitors to combat antibiotic resistance, the synthesis of functional materials using 4-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-nitro-N-(1-phenylethyl)aniline as a building block, and the investigation of the compound's potential applications in environmental science. Additionally, further studies are needed to determine the safety and toxicity of 4-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-nitro-N-(1-phenylethyl)aniline and its derivatives.

Synthesis Methods

The synthesis of 4-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-nitro-N-(1-phenylethyl)aniline involves the reaction between 4-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-nitroaniline and 1-phenylethylamine in the presence of a suitable catalyst. The reaction is carried out under reflux conditions, and the product is obtained after purification through column chromatography. The yield of the product is typically around 60-70%, and the purity can be determined through various analytical techniques such as NMR and HPLC.

Scientific Research Applications

4-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-nitro-N-(1-phenylethyl)aniline has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit antimicrobial activity against various strains of bacteria, including multidrug-resistant strains such as Acinetobacter baumannii. 4-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-nitro-N-(1-phenylethyl)aniline inhibits the activity of β-lactam antibiotics by hydrolyzing the β-lactam ring, which is a common mechanism of antibiotic resistance in bacteria. Therefore, 4-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-nitro-N-(1-phenylethyl)aniline inhibitors have been developed as a potential strategy to combat antibiotic resistance.
4-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-nitro-N-(1-phenylethyl)aniline has also been studied for its potential applications in material science. It has been found to exhibit excellent thermal stability and can be used as a building block for the synthesis of various functional materials such as liquid crystals, organic semiconductors, and polymers.